Cas no 3145-38-8 (Phenol, 2,2'-sulfinylbis[3,4,6-trichloro-)

• Product Name: Phenol, 2,2'-sulfinylbis[3,4,6-trichloro-
• CAS No: 3145-38-8
• MF: C₁₂H₄Cl₆O₃S
• MW: 440.941356658936
• CID: 291773
• PubChem ID: 4317055
• Update Time: 2025-04-19

Phenol, 2,2'-sulfinylbis[3,4,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 3,4,6-trichloro-2-(2,3,5-trichloro-6-hydroxyphenyl)sulfinylphenol
• SCHEMBL8640503
• 3145-38-8
• AKOS005442569
• DTXSID30401864
• STK365698
• 2,2'-dioxy-3,3',5,5',6,6'-hexachlorodiphenylsulfoxide
• Phenol, 2,2'-sulfinylbis[3,4,6-trichloro-

• Inchi： 1S/C12H4Cl6O3S/c13-3-1-5(15)9(19)11(7(3)17)22(21)12-8(18)4(14)2-6(16)10(12)20/h1-2,19-20H
• InChI Key： XMYSXJISVPBBOT-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1S(C1C(=C(C=C(C=1O)Cl)Cl)Cl)=O)O)Cl)Cl

Computed Properties

• Exact Mass: 439.798281g/mol
• Monoisotopic Mass: 437.801231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 76.7Ų